2-chloro-7,8-dihydro-5H-thiopyrano[4,3-b]pyridine-3-carbonitrile

• IUPAC Name: 2-chloro-7,8-dihydro-5H-thiopyrano[4,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C9H7ClN2S/c10-9-6(4-11)3-7-5-13-2-1-8(7)12-9/h3H,1-2,5H2
• InChI Key: VOBZPAJHRUVIOH-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC2=CC(=C(N=C21)Cl)C#N
• Molecular Formula: C9H7ClN2S
• Molecular Weight: 210.68 g/mol
• CAS No.: 1251214-91-1

Description

Synthesis Analysis

The synthesis of similar compounds has been discussed in the literature. For example, the synthesis of thioxopyrimidines and their condensed analogs with an exocyclic sulfur atom has been summarized. The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of “2-chloro-7,8-dihydro-5H-thiopyrano[4,3-b]pyridine-3-carboxylate”, a similar compound, include a molecular weight of 243.71.

Scientific Research Applications

Anticancer Activity

A study conducted by Mohamed et al. (2016) focused on synthesizing and evaluating the anticancer activity of 2-substituted pyranopyridine derivatives, starting with 2-chloro-7,8-dihydro-5H-thiopyrano[4,3-b]pyridine-3-carbonitrile. The synthesized compounds showed promising anticancer properties against several human cancer cell lines, including liver, breast, colorectal adenocarcinoma, and colorectal carcinoma cells (Mohamed, Kotb, Abd El-Meguid, & Awad, 2016).

Spectroscopic Analysis

In a study by Tranfić et al. (2011), the pyridine derivative 2-hydrazino-6-methyl-4-(methoxymethyl)-5-nitropyridine-3-carbonitrile was synthesized from this compound. The compound was characterized using various spectroscopic techniques, including X-ray diffraction, FT-IR, FT-R, NMR, and UV-vis absorption and fluorescence spectroscopy (Tranfić, Halambek, Cetina, & Jukić, 2011).

Synthesis of Heterocyclic Compounds

Flefel et al. (2018) reported the synthesis of novel pyridine and fused pyridine derivatives, starting from a related compound. These newly synthesized compounds were evaluated for their antimicrobial and antioxidant activity, highlighting the potential of such derivatives in medicinal chemistry (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Applications in Corrosion Inhibition

Dandia et al. (2013) explored the use of pyrazolopyridine derivatives synthesized from this compound in corrosion inhibition. The study focused on the effectiveness of these compounds in preventing corrosion of mild steel in acidic environments, indicating their potential in industrial applications (Dandia, Gupta, Singh, & Quraishi, 2013).